Cas no 3507-53-7 (5-chloro-1,3-benzothiazole-2-carboxylic acid)

• Product Name: 5-chloro-1,3-benzothiazole-2-carboxylic acid
• CAS No: 3507-53-7
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• MDL: MFCD08689597
• CID: 295880
• PubChem ID: 26596874
• Update Time: 2025-04-19

5-chloro-1,3-benzothiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylicacid, 5-chloro-
• 5-chloro-2-Benzothiazolecarboxylic acid
• 5-CHLORO-BENZOTHIAZOLE-2-CARBOXYLIC ACID
• 5-Chloro-1,3-benzothiazole-2-carboxylic acid
• LogP
• A822521
• DTXSID00650160
• MFCD08689597
• 5-Chlorobenzo[d]thiazole-2-carboxylicacid
• FT-0710934
• BS-50777
• 5-Chloro-benzothiazole-2-carboxylicacid
• EN300-214614
• CS-0021450
• 5-Chlorobenzo[d]thiazole-2-carboxylic acid
• SCHEMBL3643594
• 3507-53-7
• DB-069110
• 5-chloro-1,3-benzothiazole-2-carboxylic acid

• MDL： MFCD08689597
• Inchi： 1S/C8H4ClNO2S/c9-4-1-2-6-5(3-4)10-7(13-6)8(11)12/h1-3H,(H,11,12)
• InChI Key： TZCPBIKLIIUHTD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C(=O)O)S2

Computed Properties

• Exact Mass: 212.96522
• Monoisotopic Mass: 212.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.634
• Boiling Point: 411.7°Cat760mmHg
• Flash Point: 202.8°C
• Refractive Index: 1.733
• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles